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Compound of Interest

Compound Name: 5-Hydroxy Indapamide-13C,d3

Cat. No.: B12413418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical characterization of the
isotopically labeled internal standard, 5-Hydroxy Indapamide-13C,d3. The information herein
is intended to support its application in quantitative bioanalytical studies, metabolic research,
and as a reference standard in pharmaceutical quality control.

Product Information

5-Hydroxy Indapamide-13C,d3 is the stable isotope-labeled form of 5-Hydroxy Indapamide, a
major metabolite of the antihypertensive and diuretic drug, Indapamide.[1] Its intended use is
as an internal standard for the quantification of 5-Hydroxy Indapamide in various biological
matrices using mass spectrometry-based assays.[2]
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Parameter Value Reference

3-(Aminosulfonyl)-4-chloro-N-
2,3-dihydro-5-hydroxy-2-

Chemical Name ( Y Y .y [1]
(methyl-13C,d3)-1H-indol-1-

yl)benzamide

Catalogue Number PA STI 049380 [1][3]
Molecular Formula C1513CH13D3CIN3O4S [11[3]
Molecular Weight 385.85 g/mol [11[3]
Storage 2-8°C Refrigerator [1]

Labeled 5-Hydroxy
o Indapamide for use as an
Applications ) ) ) [1][2]
internal standard in analytical

methods.

Quantitative Data Summary

The following table summarizes the key analytical data for a representative batch of 5-Hydroxy
Indapamide-13C,d3.

Analysis Method Specification Result
Purity HPLC-UV > 98.0% 99.5%
Chemical Identity 1H NMR Conforms to structure Conforms

) Conforms to
Mass ldentity LC-MS ] Conforms
molecular weight

Isotopic Purity LC-MS =>99% 99.7%

. Meets USP <467> _
Residual Solvents GC-HS ) Meets requirements
requirements

Water Content Karl Fischer Titration <1.0% 0.2%
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Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC-UV)

o Objective: To determine the purity of 5-Hydroxy Indapamide-13C,d3.
Instrumentation: A standard HPLC system equipped with a UV detector.
Column: C18, 4.6 x 150 mm, 5 pm.

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 pL.

Procedure: A solution of the test article is prepared in methanol at a concentration of 1
mg/mL. The solution is injected into the HPLC system, and the peak area of the main
component is compared to the total peak area of all components to calculate the purity.

Liquid Chromatography-Mass Spectrometry (LC-MS)

o Objective: To confirm the mass identity and determine the isotopic purity of 5-Hydroxy
Indapamide-13C,d3.

Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer.
lonization Mode: Electrospray lonization (ESI), positive mode.
Mass Analyzer: Time-of-Flight (TOF) or Orbitrap.

Procedure: The sample is introduced into the mass spectrometer via the HPLC system. The
mass-to-charge ratio (m/z) of the molecular ion is measured to confirm the identity and mass
of the compound. Isotopic purity is determined by assessing the relative abundance of the
labeled and unlabeled species.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12413418?utm_src=pdf-body
https://www.benchchem.com/product/b12413418?utm_src=pdf-body
https://www.benchchem.com/product/b12413418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the chemical structure of 5-Hydroxy Indapamide-13C,d3.
e Instrumentation: A 400 MHz or higher NMR spectrometer.

e Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

o Experiment: *H NMR.

e Procedure: A sample of the material is dissolved in the deuterated solvent, and the *H NMR
spectrum is acquired. The chemical shifts, splitting patterns, and integrations of the observed
protons are compared with the expected structure to confirm its identity.

Visualizations
Workflow for Certificate of Analysis Generation

The following diagram illustrates the logical workflow for the quality control and certification of a
chemical reference standard like 5-Hydroxy Indapamide-13C,d3.
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Synthesis & Purification
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Caption: Workflow for Quality Control and Certification.

Conceptual Application in a Bioanalytical Assay

This diagram illustrates the role of 5-Hydroxy Indapamide-13C,d3 as an internal standard in a
typical quantitative bioanalytical workflow using LC-MS.
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Caption: Bioanalytical Assay Workflow Using an Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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